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Compound of Interest

Compound Name: Cladosporide C

Cat. No.: B1246838

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth characterization of the chemical structure of
Cladosporide C, a triterpenoid isolated from the fungus Cladosporium sp. This document
details the experimental protocols for its isolation and structural elucidation, presents a
comprehensive summary of its spectroscopic data, and discusses its reported biological
activity.

Introduction

Cladosporide C is a pentanorlanostane-type triterpenoid identified as a secondary metabolite
from the fungal genus Cladosporium. Its structural characterization is crucial for understanding
its biosynthetic pathway and for enabling further investigation into its potential pharmacological
applications, particularly its noted antifungal properties. This guide serves as a comprehensive
resource for researchers engaged in natural product chemistry, mycology, and drug discovery.

Isolation of Cladosporide C

The isolation of Cladosporide C was achieved from the culture broth of Cladosporium sp. IFM
49189. The following protocol outlines the key steps in the extraction and purification process.

Fungal Cultivation and Extraction

Cladosporium sp. was cultured in a suitable broth medium to promote the production of
secondary metabolites. The culture filtrate was then extracted with an organic solvent to
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partition the crude mixture of compounds.

Chromatographic Purification

The crude extract underwent a series of chromatographic separations to isolate the individual
compounds. This multi-step process is essential for obtaining pure Cladosporide C.

Experimental Workflow for Isolation and Purification

Extraction Purification

Sephadex LH-20
[Column Chromatography [ Preparative HPLC j—> Pure Cladosporide C ‘

Fungal Culture
(Cladosporium sp. IFM 49189)

Click to download full resolution via product page

Caption: Workflow for the isolation and purification of Cladosporide C.

Structural Elucidation

The chemical structure of Cladosporide C was determined through a combination of
spectroscopic techniques, including Mass Spectrometry (MS) and Nuclear Magnetic
Resonance (NMR) spectroscopy.

Mass Spectrometry

High-resolution mass spectrometry (HR-MS) was employed to determine the elemental
composition of Cladosporide C.
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Mass Spectrometry Data for Cladosporide C

High-Resolution Fast Atom Bombardment Mass

Technique
Spectrometry (HR-FABMS)
Molecular Formula C25H4003
Calculated Mass 388.2977
Observed Mass [M+H]* 389.3055

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy provided detailed information about the carbon skeleton and the
connectivity of protons and carbons, ultimately leading to the complete structural assignment of

Cladosporide C.
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13C NMR (125 MHz,
CDCls) Data for
Cladosporide C

1H NMR (500 MHz,
CDCls) Data for
Cladosporide C

oh (ppm, mult., Jin

Carbon No. oc (ppm) Proton(s) Ho)

3 78.9 H-3 3.22 (dd, J=11.5, 4.4)
4 40.4 H-4 2.45 (m)

5 50.7 H-5 1.40 (m)

8 134.4

9 134.3

10 37.0

13 44.0

14 49.8

17 51.9 H-17 1.55 (m)

20 36.3 H-20 2.15 (m)

21 18.2 Hs-21 0.98 (d, J=6.8)

22 68.1 H-22 3.40 (dq, J=9.8, 6.3)
28 28.0 Hs-28 1.00 (s)

29 15.6 Hs-29 0.88 (s)

30 208.4 H-30 9.73 (s)

31 16.5 Hs-31 1.15 (d, J=7.3)

32 11.8 Hs-32 0.68 (s)

Chemical Structure of Cladosporide C

Based on the comprehensive analysis of the spectroscopic data, the structure of Cladosporide

C was established as a pentanorlanostane triterpenoid.
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(Image of the chemical structure of Cladosporide C would be placed here in a full whitepaper)

Biological Activity

Cladosporide C has demonstrated notable antifungal activity, particularly against Aspergillus

fumigatus.

Antifungal Activity of Cladosporide C

Test Organism Aspergillus fumigatus
Activity Antifungal
Conclusion

This technical guide has provided a detailed overview of the initial characterization of
Cladosporide C's chemical structure. The presented data and experimental protocols offer a
valuable resource for researchers interested in the further exploration of this natural product
and its potential therapeutic applications. The complete structural elucidation through
spectroscopic analysis provides a solid foundation for future synthetic efforts and structure-
activity relationship studies.

» To cite this document: BenchChem. [Unraveling the Molecular Architecture of Cladosporide
C: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1246838#initial-characterization-of-cladosporide-c-s-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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